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Compound of Interest

Compound Name: 2-Methyl-4-nitroquinoline 1-oxide

CAS No.: 4831-62-3

Cat. No.: B1209715

Get Quote

Part 1: Chemical Profile & Strategic Rationale
Compound Identification & Distinction
It is critical to distinguish the requested compound from the standard 4-NQO. The addition of

the methyl group at the C2 position alters lipophilicity and potentially metabolic activation rates,

though the core mutagenic mechanism (nitro-reduction) remains conserved.
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Feature
Standard Model
Compound

Target Compound (This
Protocol)

Name
4-Nitroquinoline 1-oxide (4-

NQO)

2-Methyl-4-nitroquinoline 1-

oxide

Synonym 4-NQO 4-Nitroquinaldine 1-oxide

CAS Number 56-57-5 4831-62-3

Mol.[1][2][3][4][5][6][7] Weight 190.16 g/mol 204.18 g/mol

Solubility
Low in water; requires co-

solvent

Lower in water; strictly requires

co-solvent (e.g., Propylene

Glycol)

Primary Use
Gold standard for OSCC

induction

Structure-Activity Relationship

(SAR) studies; Comparative

mutagenesis

Mechanism of Action
Both compounds function as "UV-mimetic" agents. They are pro-carcinogens that require

metabolic activation to form bulky DNA adducts (primarily at guanine residues), leading to

transversion mutations if not repaired by the Nucleotide Excision Repair (NER) pathway.

Key Insight: The 2-methyl group may sterically influence the enzymatic reduction of the nitro

group or the intercalation into DNA, necessitating careful dose-ranging studies if historical data

is unavailable.

Part 2: Experimental Protocol (Self-Validating
System)
Safety & Containment (Critical)

Hazard Class: Potent Carcinogen / Mutagen.

Handling: Powder must be weighed in a dedicated carcinogen hood.

Waste: All water bottles, bedding, and cages must be treated as hazardous waste.
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Deactivation: Use 10% sodium hypochlorite (bleach) for surface decontamination, though

incineration is preferred for solid waste.

Solution Preparation
Due to the increased lipophilicity of the 2-methyl derivative, direct dissolution in water is

inefficient and leads to precipitation/dosing errors.

Stock Solution (4 mg/mL):

Weigh 200 mg of 2-Methyl-4-nitroquinoline 1-oxide.

Dissolve in 50 mL of Propylene Glycol (100%).

Note: Ethanol can be used, but Propylene Glycol is preferred for stability and palatability in

long-term drinking water studies.

Action: Vortex and sonicate for 10-15 minutes until completely clear. Protect from light

(amber glass).

Working Solution (Target: 50 - 100 µg/mL):

Standard 4-NQO Dose: 100 µg/mL is standard for rapid induction (16 weeks).

Recommendation for 2-Methyl Analog: Start with 50 µg/mL and 100 µg/mL cohorts to

establish a dose-response curve.

Final
Concentration

Volume of Stock (4
mg/mL)

Volume of Distilled
Water

Final Propylene
Glycol %

50 µg/mL 12.5 mL 987.5 mL 1.25%

100 µg/mL 25.0 mL 975.0 mL 2.50%

QC Step: Check for precipitation after 1 hour. If precipitate forms, increase propylene glycol

concentration to 5% (max).

Animal Administration Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1209715/docs?utm_src=pdf-body#application-note-oral-carcinogenesis-protocols-using-2-methyl-4-nitroquinoline-1-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Model: C57BL/6 mice (6-8 weeks old). Group Size: n=15-20 per group (to account for potential

toxicity/attrition).

Timeline:

Acclimatization (Week 0): Normal water.

Induction Phase (Weeks 1-16):

Replace water bottles weekly with fresh carcinogen solution.

Light Protection: Bottles must be opaque (amber or foil-wrapped) as quinoline oxides are

light-sensitive.

Monitoring: Weigh mice weekly. >15% weight loss triggers "drug holiday" (switch to normal

water for 3-5 days).

Promotion/Progression Phase (Weeks 17-24):

Switch all mice to normal water.

Lesions progress from dysplasia to invasive carcinoma during this carcinogen-free period.

Endpoint (Week 22-28): Sacrifice and histopathology.

Part 3: Visualization of Signaling & Workflow
Metabolic Activation Pathway
The following diagram illustrates the bioactivation pathway required for these nitroquinoline

compounds to bind DNA.

2-Methyl-4-nitroquinoline
1-oxide (Pro-carcinogen)

4-Hydroxyamino
Derivative Bioactivation

DT-Diaphorase / NQO1
(4e- Reduction)

Catalyzes

DNA Adducts
(dG-C8, dG-N2)

 Acylation & Binding

Seryl-tRNA
Synthetase Catalyzes

G -> A Transversion
(Carcinogenesis)

 Replication Error
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Click to download full resolution via product page

Caption: Metabolic activation pathway of nitroquinoline 1-oxides. The nitro group is reduced to

hydroxylamine, which forms stable DNA adducts leading to mutations.

Experimental Timeline

Phase I: Induction (Weeks 1-16)

Phase II: Progression (Weeks 17-24)

Start: 50-100 µg/mL in Water
(Vehicle: Propylene Glycol)

Weekly: Fresh Solution &
Weight Check

Checkpoint: Dysplasia Onset
(approx. Week 8-12)

Switch to Normal Water

Monitor for SCC
(Tongue lesions, weight loss)

Endpoint: Histopathology
(H&E, IHC for Ki67/p53)

Click to download full resolution via product page

Caption: Standardized 24-week protocol for oral carcinogenesis. Induction requires continuous

exposure followed by a progression phase.
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Part 4: Data Reporting & Endpoints
To validate the model using the 2-Methyl derivative, compare results against historical 4-NQO

data.

Scoring System (Tongue Pathology)
Grade Histological Features

Expected Timepoint (100
µg/mL)

Hyperplasia
Thickened epithelium, no

cellular atypia.
Weeks 4-8

Dysplasia
Loss of polarity, nuclear atypia,

drop-shaped rete ridges.
Weeks 8-16

Carcinoma in situ
Full-thickness dysplasia, intact

basement membrane.
Weeks 16-20

Invasive SCC

Breach of basement

membrane, invasion into

muscle.

Weeks 20-24+

Troubleshooting
Issue: Animals refuse water.

Cause: 2-Methyl derivative may be bitter or precipitating.

Solution: Add 5% sucrose to the water to improve palatability, or increase Propylene

Glycol to 2-3%.

Issue: High mortality before week 12.

Cause: Systemic toxicity (liver/kidney).

Solution: Reduce dose to 25 µg/mL or implement "pulse dosing" (2 weeks on, 1 week off).

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Properties

National Center for Biotechnology Information (2026). PubChem Compound Summary for

CID 78545, 4-Nitroquinaldine 1-oxide. Retrieved from [Link]

Standard 4-NQO Protocol Grounding

Tang, X. H., Knudsen, B., Bemis, D., Tickoo, S., & Gudas, L. J. (2004). Oral cavity

epithelial hyperplasia and squamous cell carcinoma development in mice: induction by 4-

nitroquinoline 1-oxide and characterization. Molecular Cancer Therapeutics, 3(12), 1535-

1546.

Comparative Mutagenicity

Tada, M., & Tada, M. (1976). Metabolic activation of 4-nitroquinoline 1-oxide and its

derivatives for DNA binding.[5] In Fundamental and Applied Aspects of Chemotherapy.

Vehicle & Solubility Considerations

Vitale-Cross, L., Czerninski, R., Amornphimoltham, P., Patel, V., Molinolo, A. A., & Gutkind,

J. S. (2009). Chemical carcinogenesis models of oral cancer. Oral Oncology, 45(1), 97-

104.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

